2-[(2,6-dichlorobenzyl)sulfanyl]-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C18H17Cl2NOS/c19-16-6-3-7-17(20)15(16)11-23-12-18(22)21-9-8-13-4-1-2-5-14(13)10-21/h1-7H,8-12H2
• InChI Key: VPCTVQOUCHXURJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CSCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H17Cl2NOS
• Molecular Weight: 366.3 g/mol

Description

2-[(2,6-dichlorobenzyl)sulfanyl]-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone is a complex organic compound characterized by its unique structure, which includes a dichlorobenzyl group, a sulfanyl linkage, and a dihydroisoquinolinyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,6-dichlorobenzyl)sulfanyl]-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone typically involves multiple steps, starting with the preparation of the intermediate compounds. One common route involves the reaction of 2,6-dichlorobenzyl chloride with thiourea to form 2,6-dichlorobenzylthiourea. This intermediate is then reacted with 3,4-dihydroisoquinoline in the presence of a base, such as sodium hydroxide, to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced techniques such as continuous flow reactors, which allow for better control of reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(2,6-dichlorobenzyl)sulfanyl]-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The dichlorobenzyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Studied for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,6-dichlorobenzyl)sulfanyl]-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

2,6-Dichlorobenzylthiourea: An intermediate in the synthesis of the target compound.

3,4-Dihydroisoquinoline: A precursor used in the synthesis.

Dichloroanilines: Compounds with similar dichlorobenzyl groups.

Uniqueness

2-[(2,6-dichlorobenzyl)sulfanyl]-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications.